Cas no 2514705-26-9 (tert-butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate;hydrochloride)

Technical Introduction: tert-Butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate hydrochloride is a chiral spirocyclic compound featuring a protected amine group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butoxycarbonyl (Boc) group provides stability and selective deprotection capabilities, while the rigid spiro[3.3]heptane scaffold contributes to conformational constraint, potentially enhancing binding affinity in drug design. The hydrochloride salt form improves solubility and handling. This compound is particularly useful in the development of peptidomimetics and small-molecule therapeutics, where stereochemical precision and structural novelty are critical. Its synthetic versatility and well-defined stereochemistry make it a preferred choice for medicinal chemistry research.
tert-butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate;hydrochloride structure
2514705-26-9 structure
Product Name:tert-butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate;hydrochloride
CAS No:2514705-26-9
MF:C11H21ClN2O2
MW:248.75
MDL:MFCD31805575
CID:5096103
PubChem ID:132352733
Update Time:2025-10-22

tert-butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate
    • (5S)-5-(Boc-amino)-2-azaspiro[3.3]heptane HCl
    • CS-0309698
    • PS-17138
    • TERT-BUTYL N-[(7S)-2-AZASPIRO[3 3]HEPTAN-7-YL]CARBAMATE HYDROCHLORIDE
    • F88906
    • tert-butyl N-[(5S)-2-azaspiro[3.3]heptan-5-yl]carbamate hydrochloride
    • tert-butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate;hydrochloride
    • Tert-butyln-[(7s)-2-azaspiro[3.3]heptan-7-yl]carbamate;hydrochloride
    • 2514705-26-9
    • tert-Butyl (S)-(2-azaspiro[3.3]heptan-5-yl)carbamate hydrochloride
    • MDL: MFCD31805575
    • Inchi: 1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H/t8-;/m0./s1
    • InChI Key: QTXMFFUWXQNVDP-QRPNPIFTSA-N
    • SMILES: N([C@H]1CCC21CNC2)C(=O)OC(C)(C)C.Cl

Computed Properties

  • Exact Mass: 248.1291556g/mol
  • Monoisotopic Mass: 248.1291556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-[(7S)-2-azaspiro[3.3]heptan-7-yl]carbamate;hydrochloride Pricemore >>

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